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Compound of Interest

Compound Name: AR-R17779

Cat. No.: B067559 Get Quote

Essential Safety and Handling Guide for AR-R17779
This guide provides crucial safety and logistical information for the handling and disposal of

AR-R17779, a potent and selective full agonist of the α7 nicotinic acetylcholine receptor

(nAChR).[1][2][3] Given its biological activity and that it is intended for laboratory research use

only, adherence to strict safety protocols is paramount to ensure the well-being of laboratory

personnel.[4]

Compound Identification and Properties
A summary of the key properties of AR-R17779 hydrochloride is presented below.
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Property Value

Chemical Name
(3S)-Spiro[1-azabicyclo[2.2.2]octane-3,5'-

oxazolidine]-2'-one hydrochloride[4]

Molecular Formula C₉H₁₄N₂O₂·HCl[4][5]

Molecular Weight 218.68 g/mol [4][5]

CAS Number 178419-42-6[4][5]

Physical Appearance Off-white solid[5]

Storage

Desiccate at room temperature.[4][5] For

solutions, store at -80°C for up to six months or

-20°C for up to one month.[1]

Personal Protective Equipment (PPE) Protocol
Due to the potent biological nature of AR-R17779, a comprehensive PPE strategy is required

to prevent accidental exposure through inhalation, ingestion, or skin contact.

Recommended PPE
PPE Component Specification Rationale

Gloves
Nitrile, powder-free. Double-

gloving is recommended.

Protects against skin contact.

Nitrile offers good chemical

resistance.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Prevents eye exposure to

airborne particles or splashes.

Lab Coat Full-length, cuffed sleeves.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a certified chemical

fume hood. If not feasible, a

NIOSH-approved N95 or

higher-rated respirator is

necessary.

Minimizes the risk of inhaling

the powdered compound.
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PPE Donning and Doffing Workflow
Proper procedure for putting on and removing PPE is critical to prevent cross-contamination.

Donning PPE (Clean Area)

Doffing PPE (At Exit of Work Area)

1. Lab Coat 2. Respiratory Protection (if required) 3. Eye Protection 4. Gloves (Outer layer over cuff)

1. Outer Gloves 2. Lab Coat 3. Eye Protection 4. Respiratory Protection 5. Inner Gloves

Click to download full resolution via product page

PPE Donning and Doffing Sequence

Operational Handling and Disposal Plan
Engineering Controls

Primary Containment: All work with solid AR-R17779 should be conducted within a certified

chemical fume hood to control airborne particles.

Ventilation: Ensure adequate general laboratory ventilation.

Procedural Guidance for Handling
Designated Area: Designate a specific area within the laboratory for handling AR-R17779.

Weighing: Weigh the compound in the fume hood. Use anti-static weigh paper or a

dedicated, contained balance.

Solution Preparation: Prepare solutions within the fume hood. Add solvent to the vial

containing the powdered compound slowly to avoid aerosolization. AR-R17779
hydrochloride is soluble in water (<21.87mg/ml) and DMSO (<10.93mg/ml).[5]
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Spill Management:

Small Spills: Gently cover the spill with absorbent material. Wearing appropriate PPE,

carefully collect the material into a sealed container for hazardous waste.

Large Spills: Evacuate the area and follow institutional emergency procedures.

Decontamination: Clean the work area and any contaminated equipment with an appropriate

solvent (e.g., 70% ethanol), followed by soap and water.

Disposal Plan
Chemical Waste: All solid waste contaminated with AR-R17779 (e.g., pipette tips, tubes,

gloves) must be disposed of in a clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing AR-R17779 should be collected in a designated,

sealed hazardous liquid waste container.

Compliance: All waste disposal must adhere to local, state, and federal regulations for

chemical waste.

Experimental Context and Biological Activity
AR-R17779 is a selective agonist for the α7 nicotinic acetylcholine receptor (α7 nAChR), a key

component of the cholinergic nervous system in the brain.[6] It has been utilized in research to

investigate cognitive function, inflammation, and neuroprotection.[3][6] For instance, studies

have shown its potential to improve learning and memory in animal models and to reduce

inflammation by activating anti-inflammatory pathways.[1]

Signaling Pathway Context
The diagram below illustrates the general role of AR-R17779 as an agonist in the α7 nAChR

signaling pathway.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b067559?utm_src=pdf-body
https://www.benchchem.com/product/b067559?utm_src=pdf-body
https://www.benchchem.com/product/b067559?utm_src=pdf-body
https://www.mdpi.com/1422-0067/13/2/2219
https://www.benchchem.com/product/b067559
https://www.mdpi.com/1422-0067/13/2/2219
https://www.medchemexpress.com/ar-r17779-hydrochloride.html
https://www.benchchem.com/product/b067559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b067559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Cell (e.g., Neuron, Immune Cell)

AR-R17779

α7 nAChR

Binds and Activates

Intracellular Signaling Cascade
(e.g., Calcium influx, anti-inflammatory pathways)

Initiates

Cellular Response
(e.g., Neurotransmission modulation, Cytokine suppression)

Leads to
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Agonist Action of AR-R17779 on α7 nAChR

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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